Cas no 51632-34-9 (3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid)

• Product Name: 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid
• CAS No: 51632-34-9
• MF: C₁₂H₁₆O₂S
• MW: 224.319242477417
• CID: 6235909
• PubChem ID: 70571355
• Update Time: 2025-10-28

3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid
• 3-methyl-2-[4-(methylsulfanyl)phenyl]butanoic acid
• 51632-34-9
• EN300-1848014

• Inchi： 1S/C12H16O2S/c1-8(2)11(12(13)14)9-4-6-10(15-3)7-5-9/h4-8,11H,1-3H3,(H,13,14)
• InChI Key： QYNCBYRKRRKSGN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 224.08710092g/mol
• Monoisotopic Mass: 224.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid

Introduction to 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid (CAS No. 51632-34-9)

3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 51632-34-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of aromatic carboxylic acids, characterized by a phenyl ring substituted with a methyl group and a methylsulfanyl group, coupled with a butanoic acid side chain. The unique structural features of this molecule make it a promising candidate for various applications, particularly in drug discovery and molecular biology.

The chemical structure of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid consists of a benzene ring substituted at the 2-position with a methyl group and at the 4-position with a methylsulfanyl (sulfide) group. The butanoic acid moiety is attached to the benzene ring, providing a carboxylic acid functional group that is highly reactive in pharmaceutical chemistry. This configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the potential of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid as a scaffold for developing novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups on the phenyl ring allows for fine-tuning of pharmacokinetic properties, such as bioavailability and target binding affinity. Furthermore, the carboxylic acid functionality enables facile derivatization into esters, amides, or salts, expanding its utility in synthetic chemistry.

In academic research, 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid has been explored for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have demonstrated that structurally similar compounds can interact with specific enzymes and receptors, thereby influencing disease mechanisms. For instance, derivatives of this compound have shown promise in preclinical trials for their ability to inhibit cyclooxygenase (COX) enzymes, which are key mediators of pain and inflammation.

The synthesis of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid involves multi-step organic reactions, typically starting from commercially available aromatic precursors. The introduction of the methylsulfanyl group requires careful control of reaction conditions to avoid side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques align with contemporary trends in green chemistry, emphasizing efficiency and environmental sustainability.

From a pharmacological perspective, the carboxylic acid derivative of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid exhibits interesting interactions with biological targets. Research indicates that modifications at the phenyl ring can significantly alter binding affinity to proteins such as kinases and transcription factors. This flexibility makes it an attractive candidate for structure-based drug design (SBDD), where computational modeling is used to predict molecular interactions.

The chemical properties of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid, including its melting point, solubility profile, and stability under various conditions, are essential for formulation development. These parameters determine how the compound behaves in different solvents and biological systems. For example, high solubility in water would facilitate intravenous administration, while poor solubility might necessitate formulation into lipid-based carriers.

Recent publications have also explored the role of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid in biochemical assays as an intermediate or inhibitor. Its structural motifs are found to mimic natural ligands that regulate cellular processes. Such findings underscore its importance not only as a potential drug candidate but also as a tool compound in biochemical research.

The industrial-scale production of 3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid requires optimization to ensure cost-effectiveness and scalability. Process chemists focus on minimizing waste generation while maintaining high product purity. Continuous flow chemistry has emerged as a promising approach for synthesizing complex molecules like this one efficiently.

In conclusion,3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid (CAS No. 51632-34-9) represents a significant area of interest in pharmaceutical research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new ways this compound can be utilized in drug development and biochemical investigations. As our understanding of molecular interactions advances,3-methyl-2-4-(methylsulfanyl)phenylbutanoic acid is poised to play an increasingly important role in addressing unmet medical needs.